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Compound of Interest

Compound Name: Acetyl decapeptide-3

Cat. No.: B1575510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro bioactivity of Acetyl
decapeptide-3 against other commercially available anti-aging peptides. The information

presented is curated from publicly available research to assist in the evaluation and selection of

active ingredients for cosmetic and dermatological applications. Experimental data is

summarized for objective comparison, and detailed protocols for key validation assays are

provided.

Introduction to Acetyl Decapeptide-3
Acetyl decapeptide-3, also known by the trade name CG-Rejuline, is a synthetic peptide

engineered to mimic the activity of basic Fibroblast Growth Factor (bFGF).[1] Its primary

mechanism of action involves stimulating the proliferation of key skin cells, including fibroblasts,

keratinocytes, and endothelial cells.[1][2] This cellular stimulation leads to an increase in the

synthesis of extracellular matrix (ECM) proteins such as collagen and elastin, which are crucial

for maintaining skin structure, elasticity, and firmness.[2]

Mechanism of Action: Signaling Pathways
Acetyl decapeptide-3 is understood to exert its effects by interacting with cellular signaling

pathways that regulate cell growth and ECM production. While specific quantitative data on the

direct impact of Acetyl decapeptide-3 on these pathways is limited in publicly available
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literature, its function as a bFGF mimic suggests involvement of the Transforming Growth

Factor-β (TGF-β) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.

The TGF-β pathway is a key regulator of collagen synthesis.[3] Upon ligand binding, the TGF-β

receptor complex activates downstream signaling molecules, leading to the transcription of

genes encoding for ECM proteins. The MAPK pathway is involved in a wide range of cellular

processes, including proliferation and differentiation, and its activation can influence the

expression of collagen and elastin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1575510#validating-the-bioactivity-of-acetyl-
decapeptide-3-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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